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Compound of Interest

Compound Name: 4-Morpholineacetic Acid

Cat. No.: B1348368

An In-Depth Technical Guide to the Stability and Storage of 4-Morpholineacetic Acid

This guide provides a comprehensive technical overview of the stability and storage
considerations for 4-Morpholineacetic acid (also known as 2-(4-Morpholinyl)acetic acid).
Intended for researchers, chemists, and drug development professionals, this document
synthesizes key physicochemical data with established principles of chemical stability and
regulatory guidance to ensure the integrity of this valuable compound in research and
development settings.

Introduction: The Imperative of Stability

4-Morpholineacetic acid is a versatile heterocyclic building block employed in the synthesis of
a wide range of molecules, from pharmaceutical intermediates to agrochemicals. Its structure,
featuring a tertiary amine within the morpholine ring and a carboxylic acid moiety, imparts
unique solubility and reactivity characteristics. However, these same functional groups are also
the primary sites of potential chemical degradation. Understanding the stability profile of 4-
Morpholineacetic acid is not merely an academic exercise; it is a critical prerequisite for
developing robust synthetic routes, ensuring the accuracy of experimental results, and
establishing a safe and effective shelf-life for active pharmaceutical ingredients (APIs). This
guide details the intrinsic chemical vulnerabilities of the molecule, provides recommendations
for optimal storage, and outlines a systematic approach to evaluating its stability under
stressed conditions.
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Physicochemical Characterization

A thorough understanding of a compound's physical and chemical properties is the foundation
of any stability assessment. The properties of 4-Morpholineacetic acid are summarized
below. It is important to note the variability in reported values for properties such as melting
point and solubility, which underscores the importance of empirical verification with the specific
batch of material being used.

Property Value Source(s)
CAS Number 3235-69-6
Molecular Formula CeH11NOs
Molecular Weight 145.16 g/mol
Off-white to yellow crystalline
Appearance ]
solid/powder
. . 118-127°C or 162-164°C
Melting Point
(values vary by source)
Boiling Point 272°C
Predicted pKa 2.25+£0.10
Slightly soluble in DMSO and
Methanol. Solubility in water is
Solubility reported variably; the

hydrochloride salt is noted to

be water-soluble.

Chemical Stability Profile & Postulated Degradation
Pathways

The stability of 4-Morpholineacetic acid is governed by its two primary functional groups: the
morpholine ring and the carboxylic acid. The tertiary amine of the morpholine ring is susceptible
to oxidation, while the entire ring system can undergo cleavage. The carboxylic acid can
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participate in esterification reactions and influences the molecule's overall pH-dependent
stability.

Oxidative Degradation

Oxidation is a primary degradation pathway for the morpholine moiety. The tertiary amine is a
likely target for oxidizing agents, potentially forming an N-oxide. More aggressive oxidation,
similar to pathways observed in microbial degradation, can lead to the cleavage of the C-N
bond adjacent to the nitrogen. This ring-opening would generate highly polar, open-chain
impurities.

Hydrolytic Degradation

While the ether linkage in the morpholine ring is generally stable to hydrolysis, the C-N bonds
can be susceptible to cleavage under harsh acidic or basic conditions, although this is less
common than oxidative cleavage. The primary concern regarding hydrolysis relates to its
Impact on subsequent reactions. For instance, the presence of water can inhibit the
esterification of the carboxylic acid group with alcoholic solvents or excipients.

Thermal and Photolytic Degradation

As per International Council for Harmonisation (ICH) guidelines, substances must be evaluated
for their sensitivity to thermal and photolytic stress. Thermal decomposition at high
temperatures can lead to fragmentation of the molecule, releasing oxides of carbon (CO, COz2)
and nitrogen (NOXx). Photostability testing is crucial as molecules with heteroatoms and lone
pairs of electrons can absorb UV or visible light, leading to radical-mediated degradation
pathways.

The following diagram illustrates the postulated major degradation pathways for 4-
Morpholineacetic acid.
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Caption: Postulated degradation pathways of 4-Morpholineacetic acid.

Recommended Storage and Handling Conditions

Based on the chemical nature of 4-Morpholineacetic acid and general best practices, the
following storage and handling procedures are recommended to maximize its shelf-life and
maintain purity.

Temperature: For long-term storage, refrigeration at 2-8°C is recommended. While some
suppliers indicate room temperature storage is acceptable, lower temperatures will slow the
rate of any potential degradation reactions.

Atmosphere: The compound should be stored in a tightly sealed container to protect it from
atmospheric moisture and oxygen. For sensitive applications or long-term archival, storage
under an inert atmosphere (e.g., Argon or Nitrogen) is advisable to prevent oxidation.

Light: Store in an amber or opaque container to protect from light, which can catalyze
degradation.

Moisture: The compound should be stored in a dry environment, preferably in a desiccator.
The recommendation to "Protect from moisture" for the related hydrochloride salt suggests
potential hygroscopicity or moisture-mediated degradation.

Chemical Incompatibilities: Avoid storage with or exposure to the following:

o Strong Oxidizing Agents: (e.g., peroxides, permanganates, chromic acid) can lead to rapid
and uncontrolled degradation of the morpholine ring.
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o Strong Acids and Bases: Can catalyze hydrolytic degradation or cause salt formation,
altering the compound's properties.

o Reactive Alcohols: At elevated temperatures, the carboxylic acid moiety may undergo
esterification, especially in the absence of water.

Protocol for Stability Assessment: A Forced
Degradation Study

To definitively characterize the stability of 4-Morpholineacetic acid, a forced degradation (or
stress testing) study is essential. This involves subjecting the compound to harsh conditions to
intentionally induce degradation, allowing for the identification of degradation products and the
development of a stability-indicating analytical method. The goal is to achieve a target
degradation of approximately 5-20%.

Experimental Protocol

e Solution Preparation: Prepare a stock solution of 4-Morpholineacetic acid at a known
concentration (e.g., 1 mg/mL) in a suitable solvent system, such as a 50:50 mixture of
acetonitrile and water.

e Stress Conditions:

o Acid Hydrolysis: Mix the stock solution with 0.1 M to 1 M HCI. Store at room temperature
and at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).

o Base Hydrolysis: Mix the stock solution with 0.1 M to 1 M NaOH. Store at room
temperature for a defined period. Elevated temperatures may cause rapid degradation.

o Oxidative Degradation: Mix the stock solution with a solution of 3-6% hydrogen peroxide
(H202). Store at room temperature, protected from light, for a defined period.

o Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for 48 hours.
Also, expose the stock solution to 60-80°C.

o Photolytic Degradation: Expose the solid compound and the stock solution to a light
source that provides both UV and visible light, as specified in ICH Q1B guidelines (e.g., an
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overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet
energy of not less than 200 watt-hours/square meter).

o Sample Quenching & Analysis:
o At designated time points, withdraw aliquots from each stress condition.

o For acid and base hydrolysis samples, neutralize with an equimolar amount of base or
acid, respectively.

o Dilute all samples to a suitable concentration for analysis.

o Analyze all stressed samples, along with an unstressed control sample, using a stability-
indicating HPLC method.

Forced Degradation Workflow
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Caption: Workflow for a forced degradation study of 4-Morpholineacetic acid.

Analytical Methods for Purity and Degradation

Monitoring

A validated, stability-indicating analytical method is required to separate and quantify 4-
Morpholineacetic acid in the presence of its degradation products, impurities, and any other

matrix components.

» High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is the method of
choice. A C18 column with a gradient elution using a mobile phase of acidified water (e.g.,
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0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is a typical starting
point.

o Detection: UV detection is suitable if the parent compound and degradants possess a
chromophore. However, given the structure, UV absorbance may be weak. Therefore,
coupling the HPLC to a Mass Spectrometer (LC-MS) is highly recommended. MS detection
provides superior sensitivity and specificity and is invaluable for the structural elucidation of
unknown degradation products.

Conclusion

4-Morpholineacetic acid is a stable compound when stored under appropriate conditions. Its
primary vulnerabilities lie in the oxidative sensitivity of the morpholine ring and the potential for
reactions involving the carboxylic acid group at elevated temperatures. The key to ensuring its
integrity is to store the material in a cool, dry, and dark environment in a tightly sealed
container, away from incompatible chemicals. For applications requiring a deep understanding
of its stability profile, a systematic forced degradation study, guided by ICH principles and
analyzed with a robust, stability-indicating LC-MS method, is the definitive approach. By
adhering to these principles, researchers and developers can confidently utilize 4-
Morpholineacetic acid, ensuring the quality and reliability of their work.

 To cite this document: BenchChem. [4-Morpholineacetic acid stability and storage
conditions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348368#4-morpholineacetic-acid-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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